Cas no 1549440-47-2 (2-(pyridin-3-yl)methoxypropanoic acid)

• Product Name: 2-(pyridin-3-yl)methoxypropanoic acid
• CAS No: 1549440-47-2
• MF: C₉H₁₁NO₃
• MW: 181.188542604446
• MDL: MFCD26019622
• CID: 5161295
• PubChem ID: 83214108
• Update Time: 2025-10-29

2-(pyridin-3-yl)methoxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 2-(3-pyridinylmethoxy)-
• 2-(pyridin-3-yl)methoxypropanoic acid

• MDL： MFCD26019622
• Inchi： 1S/C9H11NO3/c1-7(9(11)12)13-6-8-3-2-4-10-5-8/h2-5,7H,6H2,1H3,(H,11,12)
• InChI Key： RNWACDMVQNZZCU-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(OCC1=CC=CN=C1)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 2-(pyridin-3-yl)methoxypropanoic acid

Comprehensive Overview of 2-(pyridin-3-yl)methoxypropanoic acid (CAS No. 1549440-47-2): Properties, Applications, and Research Insights

2-(pyridin-3-yl)methoxypropanoic acid (CAS No. 1549440-47-2) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This pyridine derivative combines a methoxypropanoic acid moiety with a pyridin-3-yl group, creating a versatile scaffold for drug discovery and material science applications. The compound's molecular formula C9H11NO3 and molecular weight of 181.19 g/mol make it an intermediate of interest in synthesizing bioactive molecules.

Recent studies highlight the growing demand for heterocyclic compounds like 2-(pyridin-3-yl)methoxypropanoic acid in developing kinase inhibitors and antimicrobial agents. Researchers are particularly interested in its potential as a building block for small molecule therapeutics, especially in oncology and metabolic disorder research. The CAS 1549440-47-2 compound's balanced lipophilicity and hydrogen bonding capacity contribute to its pharmacokinetic optimization potential, addressing current challenges in drug bioavailability.

The synthesis of 2-(pyridin-3-yl)methoxypropanoic acid typically involves O-alkylation reactions between 3-hydroxymethylpyridine and alkyl halide derivatives, followed by oxidation steps. Advanced purification techniques like preparative HPLC ensure high purity (>98%) for research applications. Analytical characterization through NMR spectroscopy (1H and 13C), mass spectrometry, and FT-IR confirms the structural integrity of this compound.

In material science, CAS 1549440-47-2 demonstrates potential as a ligand precursor for metal-organic frameworks (MOFs) and coordination polymers. Its bifunctional nature allows simultaneous coordination through the pyridine nitrogen and carboxylic oxygen, enabling the design of novel porous materials for gas storage or catalysis. This dual functionality addresses current sustainability trends in material development for carbon capture applications.

Quality control protocols for 2-(pyridin-3-yl)methoxypropanoic acid emphasize rigorous testing for residual solvents and heavy metals, meeting ICH guidelines for pharmaceutical intermediates. Storage recommendations typically suggest protection from moisture at 2-8°C under inert atmosphere to maintain stability. The compound's structure-activity relationships continue to be explored through computational chemistry and molecular docking studies, particularly for targeting protein-protein interactions.

Emerging applications of 1549440-47-2 include its use in developing fluorescent probes for biological imaging, leveraging the pyridine ring's electron-accepting properties. Recent patent literature reveals innovative derivatives showing promise as allosteric modulators for G-protein coupled receptors (GPCRs). The compound's metabolic stability profile makes it particularly valuable for medicinal chemistry programs focused on improving drug half-lives.

From a commercial perspective, 2-(pyridin-3-yl)methoxypropanoic acid is available in research quantities from specialty chemical suppliers, with custom synthesis options for scaled-up production. Current market analysis indicates growing demand for such pharmaceutical intermediates in Asia-Pacific research hubs. Regulatory status varies by region, but the compound generally falls under standard laboratory chemical classifications when handled according to GLP standards.

Future research directions for CAS 1549440-47-2 may explore its incorporation into biodegradable polymers or as a component in enzyme mimetics. The compound's structural flexibility allows various derivatization strategies, including amide formation or esterification, to tune physicochemical properties. These characteristics position it as a valuable tool in addressing contemporary challenges in green chemistry and sustainable pharmaceutical development.